Cas no 1396686-35-3 (1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1396686-35-3
• MF: C₁₆H₁₈F₃N₃O₃S
• MW: 389.392632961273
• CID: 6275264
• PubChem ID: 71793670
• Update Time: 2025-08-04

1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• 1396686-35-3
• F6246-1846
• VU0540796-1
• 1-(2,4-dimethylbenzenesulfonyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
• 2-[1-(2,4-dimethylphenyl)sulfonylpiperidin-4-yl]-5-(trifluoromethyl)-1,3,4-oxadiazole
• 2-(1-((2,4-dimethylphenyl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• AKOS024544047

• Inchi： 1S/C16H18F3N3O3S/c1-10-3-4-13(11(2)9-10)26(23,24)22-7-5-12(6-8-22)14-20-21-15(25-14)16(17,18)19/h3-4,9,12H,5-8H2,1-2H3
• InChI Key： UTOFCDDSXGEWHD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 389.10209710g/mol
• Monoisotopic Mass: 389.10209710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1396686-35-3)

1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1396686-35-3, represents a sophisticated molecular structure that combines a piperidine ring with a sulfonyl group and an oxadiazole moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The molecular framework of 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine is characterized by its aromaticity and the electronic distribution influenced by the electron-withdrawing sulfonyl group and the electron-donating trifluoromethyl group. This balance of electronic properties makes the compound an intriguing candidate for further investigation in various pharmacological contexts.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The oxadiazole scaffold, in particular, has been extensively studied due to its versatility and biological activity. 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine incorporates this motif into a piperidine core, which is known for its role in many bioactive molecules. The combination of these structural elements suggests that this compound may exhibit promising pharmacological properties.

One of the key features of this compound is its ability to interact with biological targets through multiple binding sites. The sulfonyl group can form hydrogen bonds with polar residues in proteins, while the piperidine ring can engage in hydrophobic interactions. Additionally, the oxadiazole ring provides a rigid structure that can enhance binding affinity. These characteristics make 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine a valuable scaffold for designing drugs that target specific biological pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The presence of the trifluoromethyl group in 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine can enhance metabolic stability and binding affinity. This modification is particularly relevant in the context of developing small-molecule inhibitors for enzymes that play critical roles in disease pathways. For instance, fluorinated compounds have shown promise in targeting kinases and other enzyme families involved in cancer and inflammation.

The synthesis of 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfonyl group and the trifluoromethyl group necessitates specialized synthetic techniques to achieve regioselectivity and functional group compatibility. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

In terms of biological activity, preliminary studies suggest that 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine may exhibit inhibitory effects on certain enzymes and receptors. The oxadiazole moiety has been reported to interact with various biological targets, including enzymes involved in signal transduction and transcription regulation. The sulfonyl group can modulate binding interactions by forming hydrogen bonds with polar residues in protein active sites. These interactions could lead to therapeutic effects in conditions such as cancer, inflammation, and neurological disorders.

The trifluoromethyl group further enhances the pharmacological potential of this compound by improving its metabolic stability and lipophilicity. These properties are crucial for ensuring that the drug remains active within the body long enough to exert its therapeutic effect. Additionally, fluorinated compounds often exhibit improved oral bioavailability and resistance to enzymatic degradation.

Given its unique structural features and potential biological activity, 1-(2,4-dimethylbenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol - 2 - ylpiperidine represents a promising candidate for further pharmacological investigation. Researchers are exploring its potential as a lead compound for developing novel therapeutics targeting various diseases. The combination of computational modeling and experimental validation is being employed to elucidate its mechanism of action and optimize its pharmacological properties.

The development of new drugs is a complex process that involves extensive research and collaboration among scientists from different disciplines. 1 - ( 2 , 4 - dim eth ylb en zenes ul fon y l ) - 4 - 5 - ( t r if lu or om eth y l ) - 1 , 3 , 4 - o x ad i az ol - 2 - y lpi per id ine exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By leveraging advances in synthetic chemistry and computational biology, researchers are able to design molecules with tailored properties that meet specific therapeutic needs.

In conclusion, 1 - ( 2 , 4 - dim eth ylb en zenes ul fon y l ) - 4 - 5 - ( t r if lu or om eth y l ) - 1 , 3 , 4 - o x ad i az ol - 2 - y lpi per id ine (CAS No. 1396686--35--3) is a fascinating compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by functional groups such as sulfonyls, trifluoromethyls,and oxadiazoles, makes it an attractive scaffold for developing new drugs targeting various diseases.* Further studies are warranted to fully explore its pharmacological properties*and therapeutic applications.*